![molecular formula C21H20N2O6 B2681758 2-((1-(3,4-dimethoxyphenethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid CAS No. 920945-34-2](/img/structure/B2681758.png)
2-((1-(3,4-dimethoxyphenethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid
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Description
Scientific Research Applications
Synthesis of Complex Heterocycles
A method involving the synthesis of 5,6-dihydro-4H-pyrrolo〔1,2-a〕〔1,4〕benzodiazepines showcases the intricate chemical reactions possible with compounds containing pyrrole and benzoic acid derivatives. These reactions involve steps like reductive amination and heating in xylene, producing compounds with potential pharmacological applications (Schindler et al., 2008).
Development of Novel Fluorescence Probes
Compounds related to the query show promise in the development of novel fluorescence probes. For instance, derivatives designed to selectively detect highly reactive oxygen species (hROS) such as hydroxyl radical and peroxynitrite illustrate the potential for these compounds in biological and chemical applications, including visualization of hROS in stimulated neutrophils (Setsukinai et al., 2003).
Thermo-Responsive Materials
The compound 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid (TPPA) demonstrates controllable fluorescence in the solid state, attributed to its propeller-shaped molecular design. This property is leveraged to develop a thermal responsive solid material that can be used in temperature monitoring devices, illustrating the application of such compounds in materials science (Han et al., 2013).
Coordination Polymers and Photophysical Properties
Derivatives of benzoic acid have been used to support the formation of lanthanide coordination compounds, which were studied for their photophysical properties. These studies highlight the potential for such compounds in the development of luminescent materials and light harvesting applications (Sivakumar et al., 2011).
Antibacterial and Antitubercular Agents
Research into 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds has shown potential antibacterial and antitubercular activities. These studies suggest the chemical framework's utility in developing new therapeutics (Joshi et al., 2008).
properties
IUPAC Name |
2-[[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxopyrrol-3-yl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6/c1-28-17-8-7-13(11-18(17)29-2)9-10-23-19(24)12-16(20(23)25)22-15-6-4-3-5-14(15)21(26)27/h3-8,11-12,22H,9-10H2,1-2H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXMUZZXJIYIAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2C(=O)C=C(C2=O)NC3=CC=CC=C3C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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